Cas no 2229224-15-9 (2-bromo-4-nitrobenzene-1-carbothioamide)

• Product Name: 2-bromo-4-nitrobenzene-1-carbothioamide
• CAS No: 2229224-15-9
• MF: C₇H₅BrN₂O₂S
• MW: 261.095799207687
• CID: 6463909
• PubChem ID: 165646029
• Update Time: 2025-05-20

2-bromo-4-nitrobenzene-1-carbothioamide Chemical and Physical Properties

Names and Identifiers

• 2-bromo-4-nitrobenzene-1-carbothioamide
• Benzenecarbothioamide, 2-bromo-4-nitro-

• Inchi： 1S/C7H5BrN2O2S/c8-6-3-4(10(11)12)1-2-5(6)7(9)13/h1-3H,(H2,9,13)
• InChI Key： OGYDUYWDNSXMRX-UHFFFAOYSA-N
• SMILES： C1(C(N)=S)=CC=C([N+]([O-])=O)C=C1Br

Experimental Properties

• Density: 1.812±0.06 g/cm3(Predicted)
• Boiling Point: 386.9±52.0 °C(Predicted)
• pka: 11.34±0.29(Predicted)

Additional information on 2-bromo-4-nitrobenzene-1-carbothioamide

Introduction to 2-bromo-4-nitrobenzene-1-carbothioamide (CAS No. 2229224-15-9)

2-bromo-4-nitrobenzene-1-carbothioamide, identified by the Chemical Abstracts Service Number (CAS No.) 2229224-15-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of nitroaromatic and thioamide derivatives, which are widely studied for their diverse biological activities and potential applications in drug development.

The molecular structure of 2-bromo-4-nitrobenzene-1-carbothioamide consists of a benzene ring substituted with a bromine atom at the 2-position, a nitro group at the 4-position, and a carbothioamide functional group at the 1-position. This unique arrangement of substituents imparts distinct chemical properties that make it a valuable intermediate in synthetic chemistry. The presence of both electrophilic and nucleophilic sites on the molecule allows for versatile functionalization, enabling researchers to design novel derivatives with tailored properties.

In recent years, there has been a growing interest in exploring the pharmacological potential of nitroaromatic and thioamide compounds. The nitro group is known to participate in various redox reactions, which can be exploited for therapeutic purposes. Additionally, the thioamide moiety is often found in bioactive molecules and has been shown to exhibit antimicrobial, anti-inflammatory, and anticancer activities. The combination of these functional groups in 2-bromo-4-nitrobenzene-1-carbothioamide makes it a promising candidate for further investigation.

One of the most compelling aspects of 2-bromo-4-nitrobenzene-1-carbothioamide is its role as a key intermediate in the synthesis of more complex pharmacophores. Researchers have utilized this compound to develop novel inhibitors targeting various enzymes involved in metabolic pathways relevant to diseases such as diabetes, cancer, and neurodegenerative disorders. For instance, studies have demonstrated that derivatives of this compound can modulate the activity of enzymes like tyrosine kinase, which plays a crucial role in cell signaling pathways.

Recent advancements in computational chemistry have also facilitated the rational design of new derivatives based on 2-bromo-4-nitrobenzene-1-carbothioamide. By employing molecular modeling techniques, scientists can predict the binding affinity and selectivity of different analogs, thereby accelerating the drug discovery process. These computational approaches have been particularly useful in identifying lead compounds that exhibit high potency against specific biological targets while minimizing off-target effects.

The synthesis of 2-bromo-4-nitrobenzene-1-carbothioamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include bromination of 4-nitrobenzoic acid followed by thiourea condensation or alternative methods involving halogen exchange reactions. The choice of synthetic pathway depends on factors such as availability of starting materials, cost considerations, and environmental impact. Recent research has focused on developing greener synthetic methods that minimize waste and hazardous byproducts, aligning with global sustainability efforts.

In addition to its pharmaceutical applications, 2-bromo-4-nitrobenzene-1-carbothioamide has shown promise in agrochemical research. Nitroaromatic compounds are known for their herbicidal and pesticidal properties, and derivatives of this compound have been investigated as potential candidates for crop protection agents. The unique structural features of this molecule allow it to interact with biological targets in plants and pests, offering a basis for developing novel agrochemical formulations.

The biological activity of 2-bromo-4-nitrobenzene-1-carbothioamide has been extensively studied in vitro and in vivo. Preclinical studies have revealed that certain derivatives exhibit significant inhibitory effects on enzymes associated with inflammation and oxidative stress. These findings suggest potential therapeutic applications in conditions where these pathways are dysregulated, such as rheumatoid arthritis and neurodegenerative diseases. Further preclinical trials are necessary to validate these findings and establish safe dosing regimens before human clinical trials can be initiated.

The chemical stability and solubility profile of 2-bromo-4-nitrobenzene-1-carbothioamide are critical factors that influence its suitability for pharmaceutical formulations. Researchers have explored various solvents and excipients to enhance its solubility while maintaining stability under storage conditions. Advances in formulation technology have enabled the development of dosage forms such as tablets, capsules, and liquid suspensions that improve patient compliance and bioavailability.

Regulatory considerations play a significant role in the development and commercialization of compounds like 2-bromo-4-nitrobenzene-1-carbothioamide. Compliance with Good Manufacturing Practices (GMP) ensures that pharmaceutical products meet stringent quality standards before they reach the market. Additionally, regulatory agencies require comprehensive data on safety and efficacy before approving new drugs for human use. The growing body of research on this compound provides valuable insights that can support regulatory submissions and facilitate faster approval processes.

The future prospects for 2-bromo-4-nitrobenzene-1-carbothioamide are promising, with ongoing studies exploring its potential in various therapeutic areas. Innovations in drug discovery technologies continue to drive interest in this class of compounds, offering new opportunities for therapeutic intervention. As research progresses, it is expected that more derivatives will be developed with improved pharmacological profiles suitable for clinical applications.